Cas no 2229084-20-0 (3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol
• CAS No: 2229084-20-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5856649
• PubChem ID: 165969944
• Update Time: 2025-10-29

3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol
• 2229084-20-0
• EN300-1747748

• Inchi： 1S/C13H17NO3/c14-8-13(6-9(15)7-13)10-2-1-3-11-12(10)17-5-4-16-11/h1-3,9,15H,4-8,14H2
• InChI Key： ZUDJMWFAZGRZOD-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=CC3=C2OCCO3)(CN)C1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol

Professional Introduction to Compound with CAS No. 2229084-20-0 and Product Name: 3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol

The compound identified by the CAS number 2229084-20-0 and the product name 3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in therapeutic interventions. The presence of both an aminomethyl group and a 2,3-dihydro-1,4-benzodioxin-5-yl moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent research in the domain of heterocyclic compounds has highlighted the importance of cyclobutanone derivatives in drug discovery. The cyclobutane ring, with its rigid three-membered structure, introduces conformational constraints that can enhance binding affinity and selectivity. In the case of 3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol, this structural motif is combined with functional groups that are known to modulate biological activity. The aminomethyl group serves as a potential site for hydrogen bonding and further derivatization, while the 2,3-dihydro-1,4-benzodioxin scaffold is associated with properties that may contribute to pharmacological efficacy.

Current studies have demonstrated that derivatives of 2,3-dihydrobenzodioxins exhibit a range of biological activities, including anti-inflammatory and analgesic effects. The integration of this scaffold into the cyclobutane core of our compound may lead to novel pharmacophores with enhanced potency and reduced side effects. Preliminary computational studies suggest that the molecule adopts a stable conformation that optimizes interactions with biological targets. These findings are particularly intriguing given the growing interest in structure-based drug design approaches.

The synthesis of 3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol presents unique challenges due to the complexity of its framework. However, advancements in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry. These methods not only enhance yield but also allow for modifications that can fine-tune biological activity.

In vitro studies have begun to unravel the mechanistic aspects of this compound. Initial assays indicate that it interacts with several key enzymes and receptors involved in inflammatory pathways. The aminomethyl group appears to play a crucial role in modulating these interactions, potentially leading to therapeutic benefits. Additionally, the 2,3-dihydro-1,4-benzodioxin moiety has shown promise in disrupting aberrant signaling cascades associated with various diseases. These observations align with recent findings suggesting that dual-targeting strategies can improve treatment outcomes.

The potential therapeutic applications of 3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol are broad and exciting. Given its structural features and preliminary biological activity, it holds promise for addressing conditions such as chronic inflammation and pain disorders. Furthermore, its molecular architecture suggests potential utility in developing treatments for neurological disorders where modulation of neurotransmitter systems is critical. Ongoing research aims to explore these possibilities through both preclinical and clinical investigations.

As our understanding of molecular interactions continues to evolve, compounds like 3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutan-1-ol will play an increasingly important role in drug development. The integration of innovative chemical design with rigorous biological evaluation is key to unlocking new therapeutic modalities. The journey from discovery to clinical application is long and arduous but holds immense potential for improving human health.

In conclusion,2229084-20-0 represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses,3-(aminomethyl)-3-(2,3-dihydro-1,4-benzodioxin-5-y)cyclobutan - 1 - ol will continue to be scrutinized for its potential applications across multiple therapeutic areas.